Cas no 5112-61-8 (2-4-(trimethylsilyl)phenylethan-1-amine)

2-(4-(Trimethylsilyl)phenyl)ethan-1-amine is a versatile organosilicon compound featuring both an aromatic ring and a primary amine functional group. The trimethylsilyl (TMS) substituent enhances steric and electronic properties, making it useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its amine group allows for further derivatization, while the TMS moiety can improve stability and modulate reactivity. This compound is particularly valuable in cross-coupling reactions, catalysis, and as a precursor for silicon-containing polymers. Its well-defined structure ensures consistent performance in research and industrial applications, offering a balance between reactivity and stability for specialized synthetic pathways.
2-4-(trimethylsilyl)phenylethan-1-amine structure
5112-61-8 structure
Product Name:2-4-(trimethylsilyl)phenylethan-1-amine
CAS No:5112-61-8
MF:C11H19NSi
MW:193.360763788223
MDL:MFCD20694356
CID:4654420
PubChem ID:102026373
Update Time:2025-08-04

2-4-(trimethylsilyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(trimethylsilyl)phenyl]ethan-1-amine
    • p-trimethylsilylphenethylamine
    • 4-(Trimethylsilyl)benzeneethaneamine
    • 2-(4-trimethylsilylphenyl)ethanamine
    • 2-4-(trimethylsilyl)phenylethan-1-amine
    • MDL: MFCD20694356
    • Inchi: 1S/C11H19NSi/c1-13(2,3)11-6-4-10(5-7-11)8-9-12/h4-7H,8-9,12H2,1-3H3
    • InChI Key: ULHCYDOLGZSBPZ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)C1C=CC(CCN)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Topological Polar Surface Area: 26

2-4-(trimethylsilyl)phenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-310467-0.05g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
0.05g
$174.0 2025-03-19
Enamine
EN300-310467-0.1g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
0.1g
$257.0 2025-03-19
Enamine
EN300-310467-0.25g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
0.25g
$367.0 2025-03-19
Enamine
EN300-310467-0.5g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
0.5g
$579.0 2025-03-19
Enamine
EN300-310467-1.0g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
1.0g
$743.0 2025-03-19
Enamine
EN300-310467-2.5g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
2.5g
$1454.0 2025-03-19
Enamine
EN300-310467-5.0g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
5.0g
$2152.0 2025-03-19
Enamine
EN300-310467-10.0g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95.0%
10.0g
$3191.0 2025-03-19
Enamine
EN300-310467-1g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95%
1g
$743.0 2023-09-05
Enamine
EN300-310467-5g
2-[4-(trimethylsilyl)phenyl]ethan-1-amine
5112-61-8 95%
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$2152.0 2023-09-05
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